Cas no 1592327-39-3 (3-ethyl-1-propylpiperidin-4-ol)

• Product Name: 3-ethyl-1-propylpiperidin-4-ol
• CAS No: 1592327-39-3
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5579210
• Update Time: 2025-10-29

3-ethyl-1-propylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 3-ethyl-1-propyl-
• 3-ethyl-1-propylpiperidin-4-ol

• Inchi： 1S/C10H21NO/c1-3-6-11-7-5-10(12)9(4-2)8-11/h9-10,12H,3-8H2,1-2H3
• InChI Key： SJXJVSOSXKJKMK-UHFFFAOYSA-N
• SMILES： N1(CCC)CCC(O)C(CC)C1

Experimental Properties

• Density: 0.920±0.06 g/cm3(Predicted)
• Boiling Point: 262.7±15.0 °C(Predicted)
• pka: 14.91±0.40(Predicted)

Additional information on 3-ethyl-1-propylpiperidin-4-ol

Professional Introduction to 3-Ethyl-1-propylpiperidin-4-ol (CAS No. 1592327-39-3)

3-Ethyl-1-propylpiperidin-4-ol, with the chemical identifier CAS No. 1592327-39-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development, particularly in the synthesis of bioactive molecules. The compound's molecular structure, featuring both ethyl and propyl substituents on the piperidine ring, contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in the creation of novel therapeutic agents.

The exploration of 3-Ethyl-1-propylpiperidin-4-ol has been accompanied by advancements in synthetic methodologies and an increasing understanding of its pharmacological relevance. Recent studies have highlighted its role as a precursor in the development of compounds targeting neurological and inflammatory disorders. The compound's ability to interact with specific biological targets has been a focal point for researchers aiming to modulate physiological pathways associated with these conditions.

In the realm of medicinal chemistry, the synthesis of piperidine derivatives like 3-Ethyl-1-propylpiperidin-4-ol has seen significant innovation. Modern synthetic approaches have enabled the efficient preparation of this compound, allowing for scalable production necessary for preclinical and clinical studies. The use of catalytic methods and green chemistry principles has further enhanced the sustainability and efficiency of its synthesis, aligning with global efforts to promote environmentally responsible pharmaceutical manufacturing.

The pharmacological profile of 3-Ethyl-1-propylpiperidin-4-ol has been a subject of extensive investigation. Preclinical studies have demonstrated its potential as an antagonist or agonist at various receptors, including those involved in pain perception, mood regulation, and immune response. These findings have laid the groundwork for exploring its therapeutic applications in conditions such as chronic pain syndromes, depression, and autoimmune diseases. The compound's interaction with central nervous system receptors has been particularly intriguing, prompting further research into its neuropharmacological effects.

The structural features of 3-Ethyl-1-propylpiperidin-4-ol, particularly the presence of both ethyl and propyl groups on the piperidine ring, contribute to its versatility as a pharmacophore. This configuration allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity. Medicinal chemists have leveraged these attributes to design analogs with improved pharmacokinetic profiles and reduced side effects. The development of structure-based drug design strategies has been instrumental in optimizing the compound's efficacy and safety for clinical use.

The role of computational chemistry in understanding the behavior of 3-Ethyl-1-propylpiperidin-4-ol cannot be overstated. Advanced computational models have provided insights into its molecular interactions, helping researchers predict binding affinities and metabolic pathways. These simulations have accelerated the drug discovery process by allowing virtual screening of potential candidates before experimental validation. The integration of computational methods with traditional wet-lab techniques has created a powerful pipeline for identifying promising drug candidates like this piperidine derivative.

The future prospects for 3-Ethyl-1-propylpiperidin-4-ol are promising, with ongoing research aimed at expanding its therapeutic applications. Investigations into its potential use as a scaffold for antiviral agents have also emerged, given its ability to modulate host-pathogen interactions. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 3-Ethyl-1-propylpiperidin-4-ol (CAS No. 1592327-39-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural properties and pharmacological potential make it a valuable asset in the quest for novel treatments across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in modern medicine.